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Compound of Interest

3-Hydroxy-2-(hydroxymethyl)-1-
Compound Name:

phenylpropan-1-one
CAS No.: 648416-51-7

Cat. No.: B12608477

Get Quote

Executive Summary & Chemical Identity[1]

3-Hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one is a bifunctional ketone intermediate
formed via the double aldol condensation of acetophenone with formaldehyde. It serves as a
critical "linchpin” scaffold in organic synthesis, enabling the construction of complex
heterocycles (oxetanes, pyrazoles), polyols, and functionalized polymers.

Chemical Profile
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Property Detail

3-Hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-
IUPAC Name ydroxy-2-(hydroxymethyl)-1-phenylprop
one

2-Benzoyl-1,3-propanediol;
Common Synonyms
-Bis(hydroxymethyl)acetophenone

C
Molecular Formula H
O
Molecular Weight 194.23 g/mol

Ph-C(=0)-CH(CH

Core Structure
OH)

Key Functionality -Hydroxy ketone (Aldol adduct), 1,3-Diol

Synthesis & Production Strategy

The synthesis of 3-hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one relies on the
controlled hydroxymethylation of acetophenone. While conceptually simple, the reaction
competes with Cannizzaro reduction and polymerization, requiring precise control of
stoichiometry and pH.

Core Reaction: Double Aldol Condensation

The reaction involves the enolization of acetophenone followed by the nucleophilic attack on
two equivalents of formaldehyde.

Reaction Scheme:

Optimized Protocol (Base-Catalyzed)

» Reagents: Acetophenone (1.0 eq), Paraformaldehyde (2.2 eq), Potassium Carbonate (K
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CO
, 0.5 eq).

e Solvent: Ethanol/Water (1:1 v/v) or DMSO (for higher solubility).
» Conditions: 40-60°C for 4—6 hours.
Step-by-Step Methodology:

» Activation: Dissolve acetophenone in ethanol/water. Add K

CO
to generate the enolate in situ.

o Addition: Slowly add paraformaldehyde (depolymerizes to HCHO in situ) to maintain a low
steady-state concentration of aldehyde, minimizing Cannizzaro side reactions.

e Quenching: Neutralize with dilute HCI to pH 6-7.

« |solation: Extract with ethyl acetate. The crude product is often an oil; purification via column
chromatography (SiO

, Hexane/EtOAC) or crystallization of the diacetate derivative is recommended for high purity.

Critical Process Parameters (CPPs)

» Stoichiometry: Excess HCHO (>3 eq) leads to the formation of the triol via a subsequent
Cannizzaro reaction (Cross-Cannizzaro).

o Temperature: Temperatures >80°C promote the dehydration of the intermediate to
acrylophenones (vinyl ketones), which can polymerize.

e pH Control: Strongly basic conditions (pH >11) favor the Cannizzaro disproportionation of
formaldehyde.

Reactivity & Derivatization Logic
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The unique structure of 3-hydroxy-2-(hydroxymethyl)-1-phenylpropan-1-one—possessing a
ketone and two primary hydroxyl groups—makes it a versatile divergent intermediate.

Cyclization to Oxetanes

The 1,3-diol motif can be cyclized to form 3-benzoyloxetane, a strained ether useful in
medicinal chemistry as a carbonyl isostere or metabolic blocker.

o Reagent: Tosyl chloride (TsCl) / Pyridine, followed by intramolecular displacement.
e Mechanism: Monotosylation of one -CH

OH group followed by base-mediated attack from the second -OH.

Heterocycle Formation (Pyrazoles & Isoxazoles)

The 1,3-dicarbonyl equivalent nature of the scaffold allows for condensation with
binucleophiles.

e Pyrazoles: Reaction with hydrazine (NH

NH
) yields 4-(hydroxymethyl)-3-phenyl-1H-pyrazole derivatives.

» Isoxazoles: Reaction with hydroxylamine (NH
OH).

Reduction to Triols

Reduction of the ketone moiety (e.g., with NaBH

) yields 1-phenyl-2-(hydroxymethyl)-1,3-propanediol, a chiral triol scaffold for dendrimer
synthesis or as a ligand backbone.

Visualization of Reaction Pathways[2]
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Caption: Divergent synthesis pathways from the central 2-benzoyl-1,3-propanediol scaffold.

Applications in Drug Development & Materials
Medicinal Chemistry Scaffolds

o Fragment-Based Drug Discovery (FBDD): The oxetane derivative is increasingly used to
improve the physicochemical properties (solubility, metabolic stability) of drug candidates
compared to gem-dimethyl groups.

» Cytotoxic Agents:

-Methylene ketones (derived via dehydration) are known Michael acceptors that can
covalently modify cysteine residues in proteins, a mechanism exploited in covalent kinase
inhibitors and anti-inflammatory agents.

Polymer Science
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e Photoinitiators: While less common than 2-hydroxy-2-methyl-1-phenylpropan-1-one (HMPP),
the bis-hydroxymethyl variant serves as a precursor for multifunctional photoinitiators that
can be incorporated into the polymer backbone, reducing migration and odor (low-VOC

coatings).
o Hyperbranched Polymers: The triol derivative (after reduction) acts as an AB

or AB

monomer for synthesizing hyperbranched polyesters.

Analytical Characterization

To ensure the integrity of the synthesized scaffold, the following spectroscopic signatures

should be verified:
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] Expected Signal .
Technique . Interpretation
(Approximate)

1H NMR (CDCI Aromatic protons (Benzoy!
) 7.5-8.0 (m, 5H) group).

Multiplets for -CH(CH
3.8-4.2 (m, 5H) OH)

and the methine proton.

Hydroxyl protons (-OH),

exchangeable with D
3.0-4.0 (br s, 2H)

0.
13C NMR Carbonyl carbon (C=0).
~200 ppm
Hydroxymethyl carbons (-CH
~60-65 ppm
PP OH).
~3400 cm O-H stretch (Hydrogen
IR Spectroscopy
(Broad) bonded).
~1680 cm
C=0 stretch (Aromatic ketone).
(Strong)

Safety & Handling Protocols

e Hazards: As a hydroxymethyl ketone, the compound may exhibit skin sensitizing properties.
Dehydration products (vinyl ketones) are potent alkylating agents and lachrymators.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen) to prevent spontaneous
dehydration or oxidation.

o Disposal: Treat as hazardous organic waste. Quench reactive intermediates with aqueous
bisulfite before disposal if residual formaldehyde is present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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